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Compound of Interest

Compound Name: 1-lodooctane

L Get Quote

Cat. No.: B127717

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 1-iodooctane, a versatile haloalkane utilized in various organic synthesis
applications. The information is curated to be a vital resource for professionals in research,
scientific exploration, and drug development.

Chemical Identity and Structure

1-lodooctane, also known as n-octyl iodide, is a linear alkyl halide. Its structure consists of an
eight-carbon chain with an iodine atom attached to the terminal carbon. This structure imparts a
reactivity profile that is valuable in synthetic organic chemistry, particularly in nucleophilic
substitution and coupling reactions.[1]

Identifier Value
IUPAC Name 1-iodooctane[2]
CAS Number 629-27-6[2][3][4]

Molecular Formula

CsH171[2][3][4]

Molecular Weight 240.13 g/mol [3][4]
SMILES CCCcCcCcCcCClI[2][3]
InChl Key UWLHSHAHTBJTBA-UHFFFAQYSA-N[2]
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Physicochemical Properties

The physical state of 1-iodooctane under standard conditions is a clear, light yellow liquid.[2]
Key physicochemical data are summarized in the table below, providing a quantitative basis for
its handling, application in reactions, and purification processes.

Property Value

Appearance Clear, colorless to amber liquid[5]

Density 1.33 g/mL at 25 °C[6]

Boiling Point 225-226 °C[6]

Melting Point -46 to -45 °C[7]

Refractive Index n20/D 1.4878

Flash Point 87 °C (closed cup)[7]

Solubility Insoluble in water; soluble in organic solvents.[1]
Vapor Pressure Not available

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 1-
iodooctane. Key spectral information is available across various techniques.

Spectroscopic Technique Data Availability
1H NMR Available[8]
13C NMR Available[9]
FTIR Available[2]
Mass Spectrometry (GC-MS) Available[9]
Raman Spectroscopy Available[9]
Near IR Available[9]
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Detailed experimental protocols for the acquisition of the above spectroscopic data are
instrument-specific and can be found in standard analytical chemistry textbooks. The provided
references point to the availability of the spectral data.

Safety and Handling

Proper handling of 1-iodooctane is crucial to ensure laboratory safety. It is classified as a
hazardous substance with specific handling and storage requirements.

GHS Hazard Information:[2]
e Pictogram: GHS07 (Exclamation mark)
» Signal Word: Warning
e Hazard Statements:
o H315: Causes skin irritation.[2]
o H319: Causes serious eye irritation.[2]
o H335: May cause respiratory irritation.[2]

e Precautionary Statements:

[¢]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

[¢]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

[e]

P302+P352: IF ON SKIN: Wash with plenty of water.[10]

o

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[10]

Storage and Stability:

» Store in a cool, dry, well-ventilated area away from incompatible substances like strong
oxidizing agents and strong bases.[11][12]
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o Keep containers tightly closed and protected from light, as it may discolor upon exposure.
[11]

« It is often stabilized with copper.

Reactivity and Applications

1-lodooctane is a key intermediate in organic synthesis. The carbon-iodine bond is relatively
weak, making the iodine a good leaving group in nucleophilic substitution reactions. It is also
utilized in the formation of organometallic reagents.

A notable application includes its use in the study of monolayer formation on silicon surfaces,
where a radical mechanism has been investigated using X-ray photoelectron spectroscopy. It
also undergoes catalytic reduction by nickel(l) salen electrogenerated at a carbon cathode in
dimethylformamide.

Visualizations

The following diagram provides a logical overview of the key properties and information related
to 1-lodooctane.
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1-lodooctane: Core Properties Overview

Identification

1-lodooctane

aH171
CAS: 629-27-6

‘ IUPAC: 1-iodooctane

MW: 240.13 g/mol
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Density: 1.33 g/mL ‘ Appearance: Clear to yellow liquid

Click to download full resolution via product page

Caption: Logical overview of 1-lodooctane's key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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